N-(3-phenylpropyl)-2-(2-(pyrazin-2-yl)-1H-benzo[d]imidazol-1-yl)acetamide

• IUPAC Name: N-(3-phenylpropyl)-2-(2-pyrazin-2-ylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C22H21N5O/c28-21(25-12-6-9-17-7-2-1-3-8-17)16-27-20-11-5-4-10-18(20)26-22(27)19-15-23-13-14-24-19/h1-5,7-8,10-11,13-15H,6,9,12,16H2,(H,25,28)
• InChI Key: NTNNMPUVGZFCFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC(=O)CN2C3=CC=CC=C3N=C2C4=NC=CN=C4
• Molecular Formula: C22H21N5O
• Molecular Weight: 371.4 g/mol

Description

N-(3-phenylpropyl)-2-(2-(pyrazin-2-yl)-1H-benzo[d]imidazol-1-yl)acetamide, also known as PBI-4050, is a small molecule drug that has shown potential in treating fibrosis, inflammation, and cancer. It was first synthesized in 2010 by ProMetic Life Sciences Inc. and has since undergone various scientific research applications.

Scientific Research Applications

Synthesis and Anticonvulsant Activity

N-(3-phenylpropyl)-2-(2-(pyrazin-2-yl)-1H-benzo[d]imidazol-1-yl)acetamide derivatives have been synthesized and evaluated for their anticonvulsant activities. The research aimed at exploring the therapeutic potential of these compounds in treating seizure disorders. Studies such as the synthesis of alkanamide derivatives bearing heterocyclic rings demonstrated that incorporating certain structural elements could lead to compounds with notable anticonvulsant activity (Tarikogullari et al., 2010).

Antioxidant and Antimicrobial Properties

Research on coordination complexes constructed from pyrazole-acetamide derivatives has highlighted the impact of hydrogen bonding on self-assembly processes and demonstrated significant antioxidant activities. These findings suggest potential applications in developing antioxidant therapies (Chkirate et al., 2019).

Neurodegenerative Disease Research

Compounds structurally related to N-(3-phenylpropyl)-2-(2-(pyrazin-2-yl)-1H-benzo[d]imidazol-1-yl)acetamide have been explored for their potential in neurodegenerative disease research. For instance, studies on substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines for the study of peripheral benzodiazepine receptors using positron emission tomography (PET) could offer new avenues for diagnosing and understanding the progression of neurodegenerative disorders (Fookes et al., 2008).

Antimicrobial and Antitumor Activities

Several studies have synthesized novel derivatives incorporating the N-(3-phenylpropyl)-2-(2-(pyrazin-2-yl)-1H-benzo[d]imidazol-1-yl)acetamide framework to evaluate their antimicrobial and antitumor activities. For example, research on sulphonamide derivatives has demonstrated good antimicrobial activity, suggesting potential use in developing new antimicrobial agents (Fahim & Ismael, 2019).

Molecular Docking and Synthesis Studies

Molecular docking studies of pyrazole-imidazole-triazole hybrids indicate these compounds' potential in targeting specific biological receptors. Such research contributes to understanding the molecular interactions at the atomic level, which is crucial for drug design and development (Punia et al., 2021).